Cas no 105964-54-3 (N-(3-Chlorophenyl)methyl-N-methyl-3-oxobutanamide)

• Product Name: N-(3-Chlorophenyl)methyl-N-methyl-3-oxobutanamide
• CAS No: 105964-54-3
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 1165639
• PubChem ID: 12131491
• Update Time: 2025-04-20

N-(3-Chlorophenyl)methyl-N-methyl-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[(3-chlorophenyl)methyl]-N-methyl-3-oxo-
• 105964-54-3
• N-[(3-chlorophenyl)methyl]-N-methyl-3-oxobutanamide
• G24575
• EN300-42884
• AKOS000166321
• N-(3-Chlorophenyl)methyl-N-methyl-3-oxobutanamide

• Inchi： 1S/C12H14ClNO2/c1-9(15)6-12(16)14(2)8-10-4-3-5-11(13)7-10/h3-5,7H,6,8H2,1-2H3
• InChI Key： OESFWZNQDAJVBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(C)C(CC(C)=O)=O

Computed Properties

• Exact Mass: 239.07142
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38